Cas no 38502-01-1 (Benzaldehyde, 2-hydroxy-5-[(4-methylphenyl)azo]-)

• Product Name: Benzaldehyde, 2-hydroxy-5-[(4-methylphenyl)azo]-
• CAS No: 38502-01-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 1489760
• PubChem ID: 136251946
• Update Time: 2025-04-21

Benzaldehyde, 2-hydroxy-5-[(4-methylphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-[(4-methylphenyl)azo]-
• 3-[(4-methylphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carbaldehyde
• 2-hydroxy-5-[(E)-2-(4-methylphenyl)-1-diazenyl]benzaldehyde
• DTXSID90784347
• 3-[2-(4-Methylphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carbaldehyde
• 38502-01-1
• 2-hydroxy-5-[(e)-(4-methylphenyl)diazenyl]benzaldehyde
• AKOS030220840
• 5-[(4-methylphenyl)diazenyl]salicylaldehyde
• 2-hydrocy-5-[(4-methylphenyl)diazenyl]benzaldehyde

• Inchi： 1S/C14H12N2O2/c1-10-2-4-12(5-3-10)15-16-13-6-7-14(18)11(8-13)9-17/h2-9,18H,1H3/b16-15+
• InChI Key： FTAZRBPLETWDCS-FOCLMDBBSA-N
• SMILES： OC1=CC=C(C=C1C=O)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.02